
Personal protective equipment for handling
Methyl 1-aminocyclopropanecarboxylate

hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:

Methyl 1-

aminocyclopropanecarboxylate

hydrochloride

Cat. No.: B013478 Get Quote

Essential Safety and Handling Guide for Methyl 1-
aminocyclopropanecarboxylate hydrochloride
This guide provides immediate safety and logistical information for researchers, scientists, and

drug development professionals handling Methyl 1-aminocyclopropanecarboxylate
hydrochloride. It includes detailed operational and disposal plans to ensure safe laboratory

practices.

Chemical Identifier:

CAS Number: 72784-42-0

Hazard Identification and Classification
Methyl 1-aminocyclopropanecarboxylate hydrochloride is classified as a hazardous

substance. The following table summarizes its GHS hazard classifications.[1][2]
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning

Personal Protective Equipment (PPE)
Proper personal protective equipment is essential to minimize exposure and ensure safety.[3]

[4][5] The following PPE is required for handling Methyl 1-aminocyclopropanecarboxylate
hydrochloride:

PPE Type Specifications

Eye Protection Chemical safety glasses or goggles.[3]

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile gloves).[5]

Body Protection Laboratory coat.

Respiratory Protection

A dust mask (e.g., N95) is recommended,

especially when handling larger quantities or if

dust is generated. In poorly ventilated areas, a

respirator may be necessary.

Operational Plan: Handling and Storage
Handling:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

Avoid Dust Formation: Take precautions to avoid the formation of dust and aerosols.[3]
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Personal Hygiene: Wash hands thoroughly after handling.[6]

Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[3]

Container: Keep the container tightly closed.[3][6]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[7]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.[7]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.[6][7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[8]

Spill Response:

Minor Spills:
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Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, vermiculite).

Sweep up the absorbed material and place it in a sealed container for disposal.

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately.

Alert others in the vicinity.

Contact your institution's emergency response team.

Ensure the area is well-ventilated.

Do not re-enter the area until it has been deemed safe by trained personnel.[9][10]

Disposal Plan
All waste containing Methyl 1-aminocyclopropanecarboxylate hydrochloride must be

treated as hazardous waste.

Waste Collection: Collect waste material in a clearly labeled, sealed container.

Disposal Method: Dispose of waste in accordance with all applicable local, state, and federal

regulations. This may involve incineration or disposal at a licensed chemical waste facility.[8]

Do not dispose of down the drain or in regular trash.

Visual Workflows
The following diagrams illustrate the standard operating procedure for handling this chemical

and the appropriate emergency response.
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Operational Workflow for Handling Methyl 1-aminocyclopropanecarboxylate hydrochloride
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Caption: Standard operational workflow for handling the chemical.
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Emergency Response Protocol

Assess Situation
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Caption: Emergency response workflow for spills or exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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